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Compound of Interest

Compound Name: 2-Fluoro-5-nitrophenol

Cat. No.: B1323201

An In-depth Technical Guide to the Safe Handling of 2-Fluoro-5-nitrophenol for Researchers
and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 2-Fluoro-5-
nitrophenol (CAS No. 22510-08-3), a key intermediate in the pharmaceutical and fine
chemical industries.[1] Adherence to these guidelines is crucial for ensuring laboratory safety
and the integrity of experimental protocols.

Chemical Identification and Physical Properties

2-Fluoro-5-nitrophenol is a substituted aromatic compound with the molecular formula
CeHaFNOs.[2][3] Its structure consists of a phenol ring with a fluorine atom at the ortho position
and a nitro group at the meta position relative to the hydroxyl group. This arrangement of
functional groups makes it a versatile building block in organic synthesis.[1]

Table 1: Physical and Chemical Properties of 2-Fluoro-5-nitrophenol
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Property Value Source
Molecular Weight 157.10 g/mol [2][3]
Appearance Solid ChemScene
Melting Point 113-119 °C Sigma-Aldrich
Boiling Point 256.7 °C at 760 mmHg Sigma-Aldrich
CAS Number 22510-08-3 [2][3]
Molecular Formula CeHaFNO3 [2][3]

Hazard Identification and GHS Classification

2-Fluoro-5-nitrophenol is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The aggregated GHS information
from multiple suppliers indicates that it is harmful if swallowed, in contact with skin, or if inhaled.

[2][3]

Table 2: GHS Classification for 2-Fluoro-5-nitrophenol
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity, _ ) H302: Harmful if
Category 4 2& Warning
Oral swallowed[2][3]
- H312: Harmful in
Acute Toxicity, _ ) )
Category 4 k= Warning contact with
Dermal )
skin[2]
Skin
] o _ ) H315: Causes
Corrosion/Irritatio  Category 2 24 Warning o
skin irritation
n
Serious Eye H318: Causes
Damage/Eye Category 1 HAl Danger serious eye
Irritation damage
Acute Toxicity, _ ) H332: Harmful if
_ Category 4 k= Warning _
Inhalation inhaled[2]
Hazardous to the )
. H410: Very toxic
Aquatic o
. _ . to aquatic life
Environment, Category 1 =4 Warning ) )
with long lasting
Long-term
effects
Hazard

Below is a logical diagram illustrating the general workflow for GHS hazard classification.
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GHS Hazard Classification Workflow
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Handling Precautions and Personal Protective
Equipment (PPE)

Safe handling of 2-Fluoro-5-nitrophenol is paramount to prevent exposure. All work should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[4]

Engineering Controls:

o Use process enclosures, local exhaust ventilation, or other engineering controls to maintain
airborne levels below recommended exposure limits.[5]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]
o Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile rubber).[6]

o Wear a lab coat, long pants, and closed-toe shoes. For larger quantities or where
splashing is possible, a chemical-resistant apron is recommended.[5]

» Respiratory Protection: If dust or aerosols may be generated, a NIOSH-approved respirator
is necessary.[4][5]

Hygiene Measures:
e Do not eat, drink, or smoke when using this product.[7]
e Wash hands thoroughly after handling.[7]

o Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.

Accidental Release Measures and Disposal

In the event of a spill, a clear and systematic response is necessary to mitigate exposure and
environmental contamination.
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The following diagram outlines a general workflow for handling a chemical spill.
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Chemical Spill Response Workflow

Spill and Decontamination Procedures:

Evacuate personnel from the immediate area and ensure adequate ventilation.[4]

o Avoid generating dust.[4] If necessary, moisten the material with a suitable solvent to
minimize airborne patrticles.[6]

o Wearing appropriate PPE, contain and collect the spilled material.[6] Place the waste in a
sealed, labeled container for disposal.[4]

e Do not allow the chemical to enter drains.[4]
Disposal:

e 2-Fluoro-5-nitrophenol waste must be managed as hazardous waste and disposed of
through an authorized hazardous waste management provider.[6] Do not mix with other
waste streams unless explicitly permitted by your institution's Environmental Health and
Safety (EHS) department.[6]

Experimental Protocols for Hazard Assessment

While specific toxicological studies for 2-Fluoro-5-nitrophenol are not readily available in the
public domain, the following protocols, based on OECD guidelines, are representative of the
methodologies used to assess the hazards of such chemicals.

5.1. Acute Oral Toxicity - Up-and-Down Procedure (Based on OECD Guideline 425)

 Principle: This method involves dosing single animals sequentially. The dose for each
subsequent animal is adjusted up or down depending on the outcome for the previous
animal, allowing for the estimation of the LD50 with a minimal number of animals.[8]

o Test Animals: Healthy, young adult female rats are typically used.[8] Animals are fasted prior
to dosing.[8]

e Procedure:
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o A preliminary estimate of the LD50 is made. The first animal is dosed at a level just below
this estimate.[8]

o Animals are dosed sequentially, typically at 48-hour intervals.[8]

o If an animal survives, the dose for the next animal is increased. If an animal dies, the dose
is decreased.[8]

o Animals are observed for signs of toxicity with special attention during the first 4 hours and
daily thereafter for a total of 14 days.[8]

o Body weights are recorded weekly.[8]

o All animals are subjected to a gross necropsy at the end of the study.[8]

o Data Analysis: The LD50 is calculated using the maximum likelihood method.[8]
5.2. Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

e Principle: This test assesses the potential of a substance to cause skin irritation or corrosion
when applied to the skin of an animal.[9]

o Test Animal: The albino rabbit is the preferred species.[9]
e Procedure:

o Approximately 24 hours before the test, fur is removed from a small area on the animal's
back.[10]

o The test substance (0.5 g for solids) is applied to the prepared skin and covered with a
gauze patch.[10] Solids should be moistened with a suitable vehicle to ensure good skin
contact.[10]

o The exposure duration is typically 4 hours.[10]

o After exposure, the patch and any residual test substance are removed.
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o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o Data Analysis: The severity of skin reactions is scored and categorized to determine the
irritation potential.[9]

5.3. Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

o Principle: This test evaluates the potential of a substance to cause eye irritation or corrosion
when instilled into the eye of an animal.[11]

o Test Animal: The albino rabbit is the preferred species.[11]
e Procedure:

o The eyes of each animal are examined 24 hours before the test to ensure they are free of
defects.[11]

o The test substance (0.1 mL for liquids or not more than 0.1 g for solids) is instilled into the
conjunctival sac of one eye. The other eye serves as a control.[11]

o The eyelids are held together for about one second.[11]

o The eyes are examined at 1, 24, 48, and 72 hours after instillation. The observation period
may be extended to 21 days to assess the reversibility of effects.[11]

o Data Analysis: The cornea, iris, and conjunctiva are scored for the severity of lesions to
determine the irritation or corrosion potential.[11]

Potential Metabolic Pathway

While specific metabolic studies on 2-Fluoro-5-nitrophenol are not available, the metabolism
of nitrophenols has been studied in animal models. The primary metabolic pathways involve
Phase | (oxidation and reduction) and Phase Il (conjugation) reactions.[12] The following
diagram illustrates a plausible metabolic pathway for 2-Fluoro-5-nitrophenol based on the
metabolism of related compounds.
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Plausible Metabolic Pathway of 2-Fluoro-5-nitrophenol

This technical guide is intended to provide essential safety information for trained
professionals. It is not a substitute for a comprehensive risk assessment, which should be
conducted before any new or modified procedure involving 2-Fluoro-5-nitrophenol. Always
consult the most recent Safety Data Sheet from your supplier and follow all institutional and
regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Fluoro-5-nitrophenol safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323201#2-fluoro-5-nitrophenol-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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